Cas no 3216-40-8 (3-(thiophen-3-yl)prop-2-enal)

3-(Thiophen-3-yl)prop-2-enal is an α,β-unsaturated aldehyde featuring a thiophene moiety, making it a versatile intermediate in organic synthesis. Its conjugated system, combining the thiophene ring with a propenal group, enables applications in heterocyclic chemistry, particularly in the synthesis of pharmaceuticals, agrochemicals, and functional materials. The compound's reactivity allows for selective modifications, including nucleophilic additions and cyclization reactions, facilitating the construction of complex molecular frameworks. Its structural features also contribute to potential electronic and optoelectronic applications due to the thiophene unit's electron-rich properties. The compound is typically handled under controlled conditions due to its sensitivity to air and moisture.

3-(thiophen-3-yl)prop-2-enal structure

Product Name:3-(thiophen-3-yl)prop-2-enal

CAS No:3216-40-8

MF:C₇H₆OS

MW:138.186940670013

CID:1450094

PubChem ID:11643938

Update Time:2025-06-07

3-(thiophen-3-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

- 2-Propenal, 3-(3-thienyl)-, (2E)-
- 3-(thiophen-3-yl)prop-2-enal
- 3-(3-thienyl)-2-propenal
- EN300-1246110
- (2E)-3-(3-thienyl)-2-propenal
- SCHEMBL709570
- 3216-40-8
- (E)-3-thiophen-3-yl-acrylaldehyde
- Inchi： 1S/C7H6OS/c8-4-1-2-7-3-5-9-6-7/h1-6H/b2-1+
- InChI Key： OMDFHVYRXTYGPX-OWOJBTEDSA-N
- SMILES： S1C=CC(/C=C/C=O)=C1

Computed Properties

Exact Mass: 138.01398
Monoisotopic Mass: 138.01393598g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 45.3Å²

Experimental Properties

PSA: 17.07

3-(thiophen-3-yl)prop-2-enal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
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Enamine	EN300-1246110-2.5g	3-(thiophen-3-yl)prop-2-enal	3216-40-8	2.5g	$2127.0	2023-06-08
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Enamine	EN300-1246110-50mg	3-(thiophen-3-yl)prop-2-enal	3216-40-8	50mg	$348.0	2023-10-02
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